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Compound of Interest

Compound Name: UCSF924

Cat. No.: B2772362

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of UCSF924, a

potent and selective dopamine D4 receptor (DRD4) partial agonist. Adherence to these

guidelines is crucial for ensuring the compound's integrity and obtaining reliable experimental

results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid UCSF924?

A1: Solid UCSF924 should be stored at -20°C.

Q2: How should I prepare and store UCSF924 stock solutions?

A2: UCSF924 is soluble in DMSO.[1] For long-term storage, it is recommended to prepare a

concentrated stock solution in DMSO, aliquot it into single-use vials to minimize freeze-thaw

cycles, and store it at -80°C for up to six months or at -20°C for up to one month.[2][3] When

preparing the solution, warming the tube at 37°C and using an ultrasonic bath can aid in

achieving higher solubility.[1]
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Q3: Can I store UCSF924 solutions at room temperature or 4°C?

A3: There is no publicly available data on the short-term or long-term stability of UCSF924
solutions at room temperature or 4°C. To ensure the integrity of the compound, it is strongly

advised to follow the recommended storage conditions of -20°C or -80°C for stock solutions.

Q4: I observed precipitation in my UCSF924 stock solution after thawing. What should I do?

A4: If you observe precipitation, you can warm the solution at 37°C and sonicate it to aid in

redissolution.[1] To prevent precipitation, ensure the initial stock solution is fully dissolved and

consider preparing aliquots at a slightly lower concentration if the issue persists.

Q5: How is UCSF924 shipped?

A5: UCSF924 is typically shipped at room temperature, with the option of blue ice upon

request. Evaluation sample solutions are shipped with blue ice.

Data Presentation
Table 1: Recommended Storage Conditions for UCSF924

Form Storage Temperature Recommended Duration

Solid -20°C Not specified

Stock Solution -20°C Up to 1 month

Stock Solution -80°C Up to 6 months

Table 2: Solubility of UCSF924
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Solvent Concentration Notes

DMSO 50 mg/mL (155.09 mM)
Requires sonication to fully

dissolve.

In-vivo Solvents

See MedchemExpress

protocols for various solvent

systems.

Protocols available for

formulations with PEG300,

Tween-80, SBE-β-CD, and

Corn Oil.

Experimental Protocols
Protocol 1: Preparation of a 10 mM UCSF924 Stock Solution in DMSO

Materials:

UCSF924 (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated scale

Vortex mixer

Ultrasonic bath

Procedure:

1. Allow the vial of solid UCSF924 to equilibrate to room temperature before opening to

prevent moisture condensation.

2. Weigh out the desired amount of UCSF924. For example, to prepare 1 mL of a 10 mM

stock solution (Molecular Weight: 322.4 g/mol ), weigh out 0.3224 mg of UCSF924.

3. Add the appropriate volume of anhydrous DMSO to the solid UCSF924.

4. Vortex the solution vigorously.
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5. If the compound is not fully dissolved, place the tube in an ultrasonic bath for short

intervals until the solution is clear. Gentle warming to 37°C can also be applied.

6. Once fully dissolved, aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles.

7. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Mechanism of action of UCSF924 as a DRD4 partial agonist.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2772362/docs?utm_src=pdf-body-img#ucsf924-technical-support-center-stability-and-storage-guidelines
https://www.benchchem.com/product/b2772362/docs?utm_src=pdf-body#ucsf924-technical-support-center-stability-and-storage-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2772362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

Weigh Solid UCSF924

Dissolve in Anhydrous DMSO

Warm and Sonicate
(if necessary)

Aliquot into Single-Use Vials

Store at -20°C
(up to 1 month)

Short-term

Store at -80°C
(up to 6 months)

Long-term

Click to download full resolution via product page

Caption: Experimental workflow for preparing and storing UCSF924 stock solutions.
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Experiencing Inconsistent
Experimental Results?

Were stock solutions
stored correctly

(-20°C or -80°C)?

Was the compound
fully dissolved during

preparation?
Yes

Degradation likely.
Prepare fresh stock solution.

No

Were aliquots used to
avoid freeze-thaw cycles?

Yes

Precipitation may occur.
Re-dissolve with warming/sonication

or prepare a new stock.

No

Compound may have degraded.
Use single-use aliquots.

No

Consider other experimental
variables.

Yes

Click to download full resolution via product page

Caption: Troubleshooting guide for UCSF924 stability-related issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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